Daidzein 7-Tri-O-acetyl-β-D-glucuronic Acid Methyl Ester 4’-Sulfate
Daidzein 7-Tri-O-acetyl-β-D-glucuronic Acid Methyl Ester 4’-Sulfate
Brand Name:
Vulcanchem
CAS No.:
1041261-16-8
VCID:
VC0118632
InChI:
InChI=1S/C28H26O16S/c1-13(29)39-23-24(40-14(2)30)26(41-15(3)31)28(43-25(23)27(33)37-4)42-18-9-10-19-21(11-18)38-12-20(22(19)32)16-5-7-17(8-6-16)44-45(34,35)36/h5-12,23-26,28H,1-4H3,(H,34,35,36)/t23-,24-,25-,26+,28+/m0/s1
SMILES:
CC(=O)OC1C(C(OC(C1OC(=O)C)OC2=CC3=C(C=C2)C(=O)C(=CO3)C4=CC=C(C=C4)OS(=O)(=O)O)C(=O)OC)OC(=O)C
Molecular Formula:
C28H26O16S
Molecular Weight:
650.56
Daidzein 7-Tri-O-acetyl-β-D-glucuronic Acid Methyl Ester 4’-Sulfate
CAS No.: 1041261-16-8
Reference Standards
VCID: VC0118632
Molecular Formula: C28H26O16S
Molecular Weight: 650.56
| CAS No. | 1041261-16-8 |
|---|---|
| Product Name | Daidzein 7-Tri-O-acetyl-β-D-glucuronic Acid Methyl Ester 4’-Sulfate |
| Molecular Formula | C28H26O16S |
| Molecular Weight | 650.56 |
| IUPAC Name | methyl (2S,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-[4-oxo-3-(4-sulfooxyphenyl)chromen-7-yl]oxyoxane-2-carboxylate |
| Standard InChI | InChI=1S/C28H26O16S/c1-13(29)39-23-24(40-14(2)30)26(41-15(3)31)28(43-25(23)27(33)37-4)42-18-9-10-19-21(11-18)38-12-20(22(19)32)16-5-7-17(8-6-16)44-45(34,35)36/h5-12,23-26,28H,1-4H3,(H,34,35,36)/t23-,24-,25-,26+,28+/m0/s1 |
| Standard InChIKey | YLYDFNVTVUNKCE-YYDZWWTMSA-N |
| SMILES | CC(=O)OC1C(C(OC(C1OC(=O)C)OC2=CC3=C(C=C2)C(=O)C(=CO3)C4=CC=C(C=C4)OS(=O)(=O)O)C(=O)OC)OC(=O)C |
| Synonyms | 3-(4-Hydroxyphenyl)-4-oxo-4H-1-benzopyran-7-yl β-D-Glucopyranosiduronic Acid Methyl Ester 2,3,4-Triacetate 4’-Sulfate; |
| PubChem Compound | 71315166 |
| Last Modified | Nov 11 2021 |
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